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Compound of Interest

Compound Name: 4-Chloropyridine N-oxide

Cat. No.: B073858

An In-Depth Technical Guide to 4-Chloropyridine N-oxide: Molecular Formula, Weight, and
Core Properties

Abstract

This technical guide provides a comprehensive overview of 4-Chloropyridine N-oxide, a
pivotal reagent and building block in modern synthetic chemistry. Primarily aimed at
researchers, chemists, and professionals in drug development, this document details the
fundamental physicochemical properties of the compound, including its molecular formula and
weight. Beyond these core identifiers, the guide explores its structural characteristics, synthesis
methodologies, and significant applications, particularly in the pharmaceutical and
agrochemical industries. The content is grounded in authoritative sources to ensure scientific
accuracy and provide field-proven insights for practical application.

Introduction to 4-Chloropyridine N-oxide

4-Chloropyridine N-oxide is a heterocyclic aromatic compound derived from pyridine.
Structurally, it is a pyridine ring where the nitrogen atom is oxidized to an N-oxide, and a
chlorine atom is substituted at the C-4 position (the para-position relative to the nitrogen)[1].
This unique arrangement of functional groups—the electron-withdrawing chlorine atom and the
polar N-oxide group—imparts a distinct electronic character and reactivity profile to the
molecule[1].
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The N-oxide group significantly influences the electron density of the pyridine ring, making it a
versatile intermediate for further functionalization. Its stability and reactivity make it an
invaluable precursor in the synthesis of a wide array of more complex molecules, including
biologically active compounds|[2]. Consequently, 4-Chloropyridine N-oxide is widely utilized in
medicinal chemistry for the development of novel therapeutic agents and in the formulation of
advanced agrochemicals[2].

Molecular Identity and Physicochemical Properties

Accurate identification and characterization are critical for the effective use of any chemical
compound in a research and development setting. This section provides the definitive
molecular formula, weight, and other key properties of 4-Chloropyridine N-oxide.

Molecular Formula and Structure

The molecular formula for 4-Chloropyridine N-oxide is CsH4CINO[1][2][3]. This formula
indicates that each molecule is composed of:

Five Carbon (C) atoms

Four Hydrogen (H) atoms

One Chlorine (Cl) atom

One Nitrogen (N) atom

One Oxygen (O) atom

The structural arrangement of these atoms is visualized in the diagram below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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